Cas no 876933-26-5 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate
• CAS No: 876933-26-5
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 5840066
• PubChem ID: 16350065
• Update Time: 2025-05-25

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate Chemical and Physical Properties

Names and Identifiers

• AB01278731-01
• NCGC00274750-01
• AKOS016856438
• Z20099127
• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 2-(1,3-benzoxazol-2-ylsulfanyl)acetate
• starbld0006717
• EN300-26688875
• AKOS001202293
• 876933-26-5
• 1-((1-Cyanocyclohexyl)amino)-1-oxopropan-2-yl 2-(benzo[d]oxazol-2-ylthio)acetate
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate

• Inchi： 1S/C19H21N3O4S/c1-13(17(24)22-19(12-20)9-5-2-6-10-19)25-16(23)11-27-18-21-14-7-3-4-8-15(14)26-18/h3-4,7-8,13H,2,5-6,9-11H2,1H3,(H,22,24)
• InChI Key： QJDUXZOXHFTJPS-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2O1)CC(=O)OC(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 131Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate

Research Brief on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate (CAS: 876933-26-5)

Recent studies on the compound 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate (CAS: 876933-26-5) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of investigation for its biological activity and therapeutic potential. The presence of both a cyanocyclohexyl carbamoyl group and a benzoxazolylsulfanyl acetate moiety suggests possible interactions with biological targets, making it a candidate for further pharmacological evaluation.

One of the key areas of interest is the compound's role as a potential enzyme inhibitor. Preliminary in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative processes. Researchers have employed molecular docking simulations to predict binding affinities and interactions with target proteins, providing a theoretical foundation for its mechanism of action. These computational studies are complemented by experimental data showing inhibitory effects at micromolar concentrations, suggesting its relevance in drug discovery.

In addition to its enzymatic inhibition properties, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate has been explored for its pharmacokinetic profile. Recent pharmacokinetic studies have focused on its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early findings indicate moderate bioavailability and stability under physiological conditions, though further optimization may be required to enhance its drug-like properties. These insights are critical for advancing the compound into preclinical development stages.

The synthetic pathways for this compound have also been refined to improve yield and purity. Recent publications describe novel synthetic routes that leverage green chemistry principles, reducing the use of hazardous reagents and improving overall efficiency. These advancements not only facilitate larger-scale production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's safety and efficacy profiles. Ongoing toxicology studies aim to assess potential off-target effects and long-term safety, which are essential for its progression into clinical trials. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 2-(1,3-benzoxazol-2-ylsulfanyl)acetate represents a compelling case study in the intersection of chemical synthesis and biological activity. Its dual functionality and modifiable structure offer numerous opportunities for further research and development. As the scientific community continues to explore its potential, this compound may emerge as a valuable tool for addressing unmet medical needs in areas such as inflammation and neurodegeneration.